Cas no 2679941-74-1 (rac-(1R,2R,5S)-2-bromo-8-azabicyclo3.2.1octan-3-one)

• Product Name: rac-(1R,2R,5S)-2-bromo-8-azabicyclo3.2.1octan-3-one
• CAS No: 2679941-74-1
• MF: C₇H₁₀BrNO
• MW: 204.06440114975
• CID: 5644907
• PubChem ID: 165919920
• Update Time: 2025-11-02

rac-(1R,2R,5S)-2-bromo-8-azabicyclo3.2.1octan-3-one Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R,5S)-2-bromo-8-azabicyclo[3.2.1]octan-3-one
• EN300-28272552
• 2679941-74-1
• rac-(1R,2R,5S)-2-bromo-8-azabicyclo3.2.1octan-3-one

• Inchi： 1S/C7H10BrNO/c8-7-5-2-1-4(9-5)3-6(7)10/h4-5,7,9H,1-3H2/t4-,5+,7+/m0/s1
• InChI Key： YNVLMIWKUIBBOF-HBPOCXIASA-N
• SMILES： Br[C@H]1C(C[C@@H]2CC[C@H]1N2)=O

Computed Properties

• Exact Mass: 202.99458g/mol
• Monoisotopic Mass: 202.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Additional information on rac-(1R,2R,5S)-2-bromo-8-azabicyclo3.2.1octan-3-one

Comprehensive Guide to rac-(1R,2R,5S)-2-bromo-8-azabicyclo[3.2.1]octan-3-one (CAS No. 2679941-74-1)

The compound rac-(1R,2R,5S)-2-bromo-8-azabicyclo[3.2.1]octan-3-one (CAS No. 2679941-74-1) is a fascinating and highly specialized molecule in the field of organic chemistry. This bicyclic structure, featuring a bromine substituent and an azabicyclic framework, has garnered significant attention due to its unique chemical properties and potential applications in pharmaceutical research and synthesis. Researchers and chemists are increasingly interested in this compound for its role in the development of novel therapeutic agents and as a key intermediate in complex organic transformations.

One of the most compelling aspects of rac-(1R,2R,5S)-2-bromo-8-azabicyclo[3.2.1]octan-3-one is its stereochemistry. The presence of chiral centers at the 1R, 2R, and 5S positions makes this compound a valuable candidate for enantioselective synthesis. The bromine atom at the 2-position adds reactivity, enabling further functionalization, which is crucial for constructing more complex molecules. This characteristic aligns with the growing demand for chiral building blocks in drug discovery, a hot topic in modern medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the use of azabicyclic compounds due to their ability to mimic natural alkaloids and interact with biological targets. The 8-azabicyclo[3.2.1]octane scaffold, in particular, is a privileged structure found in many bioactive molecules. The introduction of a bromine atom in rac-(1R,2R,5S)-2-bromo-8-azabicyclo[3.2.1]octan-3-one enhances its utility as a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex pharmacophores.

The synthesis of rac-(1R,2R,5S)-2-bromo-8-azabicyclo[3.2.1]octan-3-one typically involves multi-step organic transformations, starting from readily available precursors. Key steps often include cyclization reactions to form the bicyclic core, followed by bromination to introduce the halogen substituent. Given the increasing focus on sustainable chemistry, researchers are also exploring greener synthetic routes, such as catalytic methods or flow chemistry, to produce this compound more efficiently. These advancements resonate with the broader trend toward environmentally friendly synthesis in the chemical industry.

From an application standpoint, rac-(1R,2R,5S)-2-bromo-8-azabicyclo[3.2.1]octan-3-one holds promise in several areas. Its structural features make it a candidate for the development of central nervous system (CNS) therapeutics, given the prevalence of azabicyclic motifs in neuromodulatory drugs. Additionally, its reactivity profile allows for derivatization into libraries of compounds for high-throughput screening, a strategy widely employed in drug discovery pipelines. The compound’s potential extends to agrochemical research, where similar scaffolds are used to design novel pesticides and herbicides.

The market for specialized intermediates like rac-(1R,2R,5S)-2-bromo-8-azabicyclo[3.2.1]octan-3-one is expanding, driven by the pharmaceutical industry’s need for high-purity building blocks. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the demand from academic and industrial researchers. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring its quality and consistency for research use.

In summary, rac-(1R,2R,5S)-2-bromo-8-azabicyclo[3.2.1]octan-3-one (CAS No. 2679941-74-1) represents a valuable tool for synthetic chemists and drug developers. Its unique structure, combined with its reactivity and potential applications, positions it as a compound of significant interest in contemporary chemical research. As the scientific community continues to explore its uses, this molecule is likely to play a pivotal role in the discovery of new therapeutics and materials.